Cas no 1263057-25-5 (Methyl 4-methoxy-5-methylpyridine-2-carboxylate)
Methyl 4-methoxy-5-methylpyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-methoxy-5-methylpicolinate
- Methyl 4-methoxy-5-methylpyridine-2-carboxylate
- 1263057-25-5
- DB-431365
- SCHEMBL23714349
- Methyl 4-methoxy-5-methyl-2-pyridinecarboxylate
- G75640
-
- Inchi: 1S/C9H11NO3/c1-6-5-10-7(9(11)13-3)4-8(6)12-2/h4-5H,1-3H3
- InChI Key: SYSYNCTXLYBABX-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C(=O)OC)=NC=C1C
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.4
- XLogP3: 1.4
Methyl 4-methoxy-5-methylpyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003975-250mg |
Methyl 4-methoxy-5-methylpicolinate |
1263057-25-5 | 95% | 250mg |
$1,038.80 | 2022-04-03 | |
| Alichem | A029003975-500mg |
Methyl 4-methoxy-5-methylpicolinate |
1263057-25-5 | 95% | 500mg |
$1,786.10 | 2022-04-03 | |
| Alichem | A029003975-1g |
Methyl 4-methoxy-5-methylpicolinate |
1263057-25-5 | 95% | 1g |
$2,895.00 | 2022-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1962834-100mg |
Methyl 4-methoxy-5-methylpicolinate |
1263057-25-5 | 97% | 100mg |
¥4095.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1962834-250mg |
Methyl 4-methoxy-5-methylpicolinate |
1263057-25-5 | 97% | 250mg |
¥7875.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1962834-1g |
Methyl 4-methoxy-5-methylpicolinate |
1263057-25-5 | 97% | 1g |
¥13272.00 | 2024-08-09 |
Methyl 4-methoxy-5-methylpyridine-2-carboxylate Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on Methyl 4-methoxy-5-methylpyridine-2-carboxylate
Methyl 4-Methoxy-5-Methylpyridine-2-Carboxylate: A Comprehensive Overview
Methyl 4-methoxy-5-methylpyridine-2-carboxylate, with the CAS number 1263057-25-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with methoxy and methyl groups at positions 4 and 5, respectively, along with a methyl ester group at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.
The synthesis of Methyl 4-methoxy-5-methylpyridine-2-carboxylate typically involves multi-step organic reactions. One common approach is the nucleophilic substitution or coupling reactions on a pyridine derivative. The introduction of the methoxy and methyl groups is often achieved through directed metallation or alkylation techniques, followed by esterification to introduce the methyl ester group. These methods are well-documented in the literature and have been optimized for high yields and purity.
Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests that it could act as a bioisostere or a lead compound for designing novel pharmaceutical agents. For instance, the methoxy group at position 4 can enhance solubility and bioavailability, while the methyl group at position 5 may contribute to binding affinity in target proteins. The methyl ester group at position 2 could also play a role in modulating pharmacokinetic properties.
In addition to its pharmaceutical applications, Methyl 4-methoxy-5-methylpyridine-2-carboxylate has shown promise in materials science. Its aromatic ring system and substituent pattern make it suitable for use as a building block in constructing advanced materials such as coordination polymers or metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.
From an environmental standpoint, researchers have explored the biodegradation pathways of this compound. Studies indicate that under specific microbial conditions, the ester group can be hydrolyzed, leading to the formation of pyridine carboxylic acid derivatives. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.
The latest advancements in computational chemistry have enabled detailed modeling of this compound's electronic structure. Quantum mechanical calculations reveal that the methoxy group significantly affects the electron distribution on the pyridine ring, potentially influencing reactivity in chemical transformations. Such insights are valuable for designing more efficient synthetic routes and optimizing its properties for specific applications.
In conclusion, Methyl 4-methoxy-5-methylpyridine-2-carboxylate (CAS No. 1263057-25-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, underscores its potential as a key player in drug development, materials science, and environmental chemistry.
1263057-25-5 (Methyl 4-methoxy-5-methylpyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)